Cas no 1159939-59-9 (3,5-Bis(4-fluorophenyl)-4-methyl-1H-pyrazole)

• Product Name: 3,5-Bis(4-fluorophenyl)-4-methyl-1H-pyrazole
• CAS No: 1159939-59-9
• MF: C₁₆H₁₂F₂N₂
• MW: 270.276690483093
• MDL: MFCD08552843
• CID: 3060422
• PubChem ID: 19587640
• Update Time: 2025-06-13

3,5-Bis(4-fluorophenyl)-4-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(4-fluorophenyl)-4-methyl-1H-pyrazole
• 1159939-59-9
• EN300-230276
• AKOS000314551
• DTXSID001257525
• BBL040344
• STK350205
• CS-0279802

• MDL： MFCD08552843
• Inchi： 1S/C16H12F2N2/c1-10-15(11-2-6-13(17)7-3-11)19-20-16(10)12-4-8-14(18)9-5-12/h2-9H,1H3,(H,19,20)
• InChI Key： COAFAPZNHYXAHD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C)C(C2C=CC(=CC=2)F)=NN1

Computed Properties

• Exact Mass: 270.09685472Da
• Monoisotopic Mass: 270.09685472Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3,5-Bis(4-fluorophenyl)-4-methyl-1H-pyrazole

Exploring the Potential of 3,5-Bis(4-fluorophenyl)-4-methyl-1H-pyrazole (CAS No. 1159939-59-9) in Chemical and Biomedical Applications

The compound 3,5-Bis(4-fluorophenyl)-4-methyl-1H-pyrazole, identified by CAS registry number 1159939-59-9, represents a structurally unique member of the pyrazole class of heterocyclic compounds. This fluorinated pyrazole derivative exhibits remarkable chemical stability and tunable physicochemical properties, making it a focal point in contemporary medicinal chemistry research. Its molecular architecture combines the rigid framework of the 1H-pyrazole core with electron-withdrawing fluorinated phenyl groups at positions 3 and 5, while a methyl substituent at position 4 introduces steric effects that modulate biological activity profiles.

Recent advancements in synthetic methodology have enabled scalable production of this compound through optimized one-pot condensation protocols. Researchers from the University of Tokyo demonstrated in a 2023 study (Chemical Communications) that microwave-assisted synthesis using acetylacetone and hydrazine hydrate under solvent-free conditions achieves >87% yield with precise control over positional isomerism. This breakthrough addresses earlier challenges associated with regioselectivity during traditional multi-step syntheses involving Grignard reagents and transition metal catalysts.

In pharmacological investigations, this compound has shown promising anti-inflammatory activity through selective inhibition of cyclooxygenase-2 (COX-2). A collaborative study between MIT and Novartis (published in Nature Communications, 2024) revealed its ability to suppress prostaglandin E₂ production in murine macrophage models with an IC₅₀ value of 0.8 μM—comparable to celecoxib but with improved metabolic stability. The fluorine atoms at para positions on the phenyl rings contribute to this activity by enhancing binding affinity through anion-π interactions with key residues in the COX active site.

Beyond inflammation management, emerging data highlights its potential as a chemopreventive agent against neurodegenerative disorders. In vitro studies using SH-SY5Y neuroblastoma cells exposed to amyloid-beta aggregates showed that 3,5-Bis(4-fluorophenyl)-4-methyl-1H-pyrazole mitigates oxidative stress by upregulating Nrf2-dependent antioxidant pathways at non-cytotoxic concentrations (Journal of Alzheimer's Disease, 2023). The compound's ability to cross the blood-brain barrier was validated through parallel artificial membrane permeability assays (PAMPA), achieving an apparent permeability coefficient (Papp) of 6.8×10^-6 cm/s.

In oncology applications, this pyrazole derivative demonstrates selective cytotoxicity toward human colorectal carcinoma cells (HT-29 line) through induction of mitochondrial apoptosis. A phase I clinical trial conducted at MD Anderson Cancer Center (ongoing as NCT06678877) is currently evaluating its safety profile when administered orally as part of combination therapy regimens. Preliminary data indicates tumor growth inhibition rates exceeding 60% in xenograft mouse models without significant hematological toxicity—a critical advantage over conventional chemotherapeutics.

Spectroscopic characterization confirms its crystalline structure via X-ray diffraction studies conducted at ETH Zurich (Acta Crystallographica Section C, 2024). The solid-state packing features π-stacking interactions between adjacent pyrazole rings with interplanar distances of ~3.4 Å, contributing to thermal stability up to 187°C before decomposition begins—a property advantageous for formulation into sustained-release drug delivery systems.

Computational docking studies using AutoDock Vina predict favorable binding modes for this compound within the ATP-binding pocket of protein kinase B (Akt), suggesting potential utility as an anticancer agent targeting PI3K/Akt/mTOR signaling pathways. Molecular dynamics simulations over 100 ns revealed stable hydrogen bonding between the methylpyrazole moiety and Thr308 residue—a interaction not observed with existing Akt inhibitors like capivasertib.

In material science applications, self-assembled monolayers formed from this compound exhibit exceptional corrosion resistance when applied to stainless steel substrates exposed to chloride-containing environments (Corrosion Science, 2024). The fluorinated phenyl groups create hydrophobic barriers that reduce oxygen diffusion rates by ~78% compared to unmodified surfaces—a property being explored for biomedical implant coatings.

The compound's unique photophysical properties under UV irradiation make it a candidate for fluorescent probe development. Excitation at 365 nm produces emission maxima at ~478 nm due to intramolecular charge transfer transitions involving the pyrazole nitrogen lone pairs and fluorinated aromatic substituents (Talanta, 2023). This characteristic is being leveraged for real-time detection systems targeting metal ions like Cu²⁺ and Fe³⁺ with sub-nanomolar sensitivity.

Ongoing research focuses on optimizing prodrug formulations that exploit its inherent lipophilicity while enhancing aqueous solubility through PEGylation strategies. A recent study published in Bioconjugate Chemistry demonstrated that methoxyPEG-conjugated derivatives achieve ~8-fold improved dissolution rates without compromising biological activity—a critical advancement for oral delivery systems.